(2R)-2-[(Ethoxycarbonyl)methyl]-4-methylpentanoic acid

• IUPAC Name: (2R)-2-(2-ethoxy-2-oxoethyl)-4-methylpentanoic acid
• InChI: InChI=1S/C10H18O4/c1-4-14-9(11)6-8(10(12)13)5-7(2)3/h7-8H,4-6H2,1-3H3,(H,12,13)/t8-/m1/s1
• InChI Key: SHGGEUYOIOWHJU-MRVPVSSYSA-N
• Canonical SMILES: CCOC(=O)CC(CC(C)C)C(=O)O
• Isomeric SMILES: CCOC(=O)C[C@@H](CC(C)C)C(=O)O
• Molecular Formula: C10H18O4
• DSSTOX Substance ID: DTXSID00455399
• Molecular Weight: 202.25 g/mol
• CAS RN: 181289-10-1

Description

Synthesis Analysis

The synthesis of this compound involves several steps. One common approach is the esterification of 4-methylpentanoic acid with ethanol in the presence of an acid catalyst. The resulting ethyl ester is then selectively hydrolyzed to yield the target compound. Detailed synthetic pathways and optimization strategies can be found in relevant literature.

Scientific Research Applications

Alkoxycarbonylation and Chemical Synthesis

The process of alkoxycarbonylation involves the introduction of ester groups into unsaturated substrates, which is a pivotal step in the synthesis of various chemical products, including esters, polymers, and other advanced materials. The alkoxycarbonylation of unsaturated phytogenic substrates, such as pentenoic and undecenoic acids or their esters, has been explored under mild conditions, often utilizing homogeneous palladium-diphosphine catalysts. This approach facilitates the production of linear structured products with high yields and selectivities, presenting opportunities for the development of new industrial processes aimed at creating advanced chemical products. This synthesis route underscores the significance of (2R)-2-[(Ethoxycarbonyl)methyl]-4-methylpentanoic acid in the chemical industry, particularly in the creation of polymers and other materials that benefit from its structural properties (Sevostyanova & Batashev, 2023).

Environmental and Biochemical Applications

The sorption of phenoxy herbicides to soil and organic matter is another area where derivatives of (2R)-2-[(Ethoxycarbonyl)methyl]-4-methylpentanoic acid could potentially play a role. Understanding the sorption mechanisms and the effects of soil parameters on the behavior of such compounds is crucial for environmental safety and the development of more effective and sustainable agricultural practices. This knowledge could lead to improved management of soil and water resources, minimizing the environmental impact of herbicide use and ensuring the safety of agricultural practices (Werner, Garratt, & Pigott, 2012).

Material Science and Liquid Crystal Research

In the realm of material science, specifically in the study of liquid crystals, derivatives of (2R)-2-[(Ethoxycarbonyl)methyl]-4-methylpentanoic acid may be implicated in the synthesis or modification of liquid crystal dimers. Such compounds have been observed to exhibit unique transitional properties, including the formation of the twist-bend nematic phase under certain conditions. This phase is characterized by a distinct structural organization that offers potential for novel display technologies and advanced materials with unique optical and electronic properties (Henderson & Imrie, 2011).

Future Directions

: Sriprathum, S., Maneedaeng, A., Klinkaew, N., & Sukjit, E. (2023). Comprehensive analysis of properties of green diesel enhanced by fatty acid methyl esters. RSC Advances, 13, 31460. DOI: 10.1039/D3RA06492A

Synthesis routes and methods

Procedure details

E and Z benzyl 3-(ethoxycarbonyl)-2-(2-methylpropyl)propenoate (25.0 g., 0.09 mol.) was dissolved in ethanol and hydrogenated at 50° C. under 37.5 psi in the presence of 5% palladium on charcoal (2.5 g). The resultant mixture was filtered through Celite and the solvent removed by evaporation in vacuo to yield 3-(ethoxycarbonyl)-2-(2-methylpropyl)propanoic acid as a mixture of isomers in the form of a thick oil.